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Compound of Interest

Compound Name: BARDAC 208M

Cat. No.: B1167727 Get Quote

This document provides essential safety protocols, personal protective equipment (PPE)

guidelines, and disposal procedures for handling BARDAC 208M in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe and

compliant use of this chemical.

Hazard Identification and Safety Summary
BARDAC 208M is a "fourth generation" blend of quaternary ammonium compounds that

provides potent biocidal action against a wide spectrum of microbes.[1][2][3][4] However, it is

classified as a hazardous and corrosive substance that can cause irreversible eye damage and

skin burns.[5] It may be fatal if inhaled, swallowed, or absorbed through the skin.[5] The

product is also toxic to aquatic life and presents long-term environmental hazards.[6][7]

Signal Word: DANGER[5][8]

Chemical and Physical Properties
BARDAC 208M is a blend of several active ingredients.[1][4][8] Its physical properties are

summarized below.

Table 1: Chemical Composition of BARDAC 208M
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Active Ingredient Concentration

Alkyl (50% C14, 40% C12, 10% C16) dimethyl

benzyl ammonium chloride
32.0%

Octyl decyl dimethyl ammonium chloride 24.0%

Didecyl dimethyl ammonium chloride 14.4%

Dioctyl dimethyl ammonium chloride 9.6%

Inert Ingredients

Ethyl Alcohol 10.0%

Water 10.0%

Source:[1][4]

Table 2: Typical Physical and Chemical Properties of BARDAC 208M

Property Value

Appearance Clear, pale yellow to straw liquid[1][2][3][4]

Odor Mild[1][4]

pH (10% solution) 6.5 – 9.0[2][3][4]

Flash Point (Setaflash) 116°F[2][3][4]

Specific Gravity @ 25°C 0.912[2][3][4]

Solubility
Freely soluble in water, lower alcohols, ketones,

and glycols[1][2][3][4]

Source:[2][3][4]

Personal Protective Equipment (PPE) and
Engineering Controls
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Strict adherence to PPE guidelines is mandatory when handling BARDAC 208M. Engineering

controls, such as sufficient air exchange and exhaust systems, should be in place to minimize

exposure.[6]

Table 3: Required Personal Protective Equipment (PPE)

Protection Type Specification Rationale and Guidelines

Eye/Face Protection

Tightly fitting safety goggles

and a face shield (8-inch

minimum).[9]

Protects against splashes and

vapors that can cause

irreversible eye damage.[5]

Must be approved under

NIOSH or EN 166 (EU)

standards.[9]

Skin Protection

Chemical-resistant gloves

(e.g., rubber, nitrile, or

neoprene).[5][7] Protective

clothing.

Prevents skin contact which

can cause severe burns and

toxic absorption.[5][7] Inspect

gloves before use and use

proper removal techniques to

avoid skin contact.[9]

Respiratory Protection

A dust/mist filtering respirator

(MSHA/NIOSH approval

number prefix TC-21C).[5]

Required to prevent inhalation

of vapors, which may be fatal.

[5] Use in well-ventilated areas

is also critical.[10]

Operational and Handling Protocols
General Handling Procedure

Consult SDS: Always review the Safety Data Sheet (SDS) for BARDAC 208M before use.

Area Preparation: Ensure the work area is well-ventilated.[6][10] Keep the container tightly

closed in a dry, cool place when not in use.[9]

Don PPE: Put on all required PPE as specified in Table 3.
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Handling: Avoid contact with skin, eyes, and clothing.[5][6] Do not breathe vapors or mists.[5]

[9]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or using tobacco.[5]

Storage: Store in the original container in areas inaccessible to children.[5] Do not store near

heat or open flame.[5]

Spill Response Protocol
Evacuate: Immediately evacuate personnel from the spill area.[9][11]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so.[9] Dike and contain the

spill with inert absorbent material (e.g., sand, earth, vermiculite).[9][11] Do not let the product

enter drains or sewers.[9]

Cleanup: Soak up the spill with the inert material and place it in a suitable, closed, labeled

container for hazardous waste disposal.[9]

Decontaminate: Clean the affected area thoroughly.

Disposal Plan
Pesticide wastes from BARDAC 208M are acutely hazardous.[5] Improper disposal is a

violation of Federal Law.[5]

Chemical Disposal
Surplus and non-recyclable solutions must be offered to a licensed disposal company.[9]

Do not discharge effluent containing this product into lakes, streams, ponds, or other waters

unless in accordance with NPDES permit requirements.[5]

Container Disposal Protocol (Triple Rinse Method)
This procedure must be followed for all non-refillable containers.
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Empty: Empty the remaining contents into application equipment or a mix tank.[5]

First Rinse: Fill the container ¼ full with water. Replace and tighten the closure.[5]

Agitate: Tip the container on its side and roll it back and forth for at least 30 seconds,

ensuring one complete revolution.[5] Stand the container on its end and tip it back and forth

several times.[5]

Drain: Empty the rinsate into application equipment or a mix tank, or store it for later use or

disposal.[5]

Repeat: Repeat this rinsing procedure two more times.[5]

Final Disposal: Once triple-rinsed, the container can be offered for recycling if available. If

not, puncture it and dispose of it in a sanitary landfill or by incineration, as allowed by state

and local authorities.[5][11]

First Aid Measures
Immediate medical attention is required for any overexposure. Probable mucosal damage may

contraindicate the use of gastric lavage.[5]

Table 4: First Aid Procedures for BARDAC 208M Exposure
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Exposure Route First Aid Instructions

If in Eyes

Hold eye open and rinse slowly and gently with

water for 15–20 minutes. Remove contact

lenses, if present, after the first 5 minutes, then

continue rinsing. Call a poison control center or

doctor for treatment advice immediately.[5]

If on Skin or Clothing

Take off contaminated clothing immediately.

Rinse skin immediately with plenty of water for

15-20 minutes. Call a poison control center or

doctor for treatment advice.[5]

If Swallowed

Call a poison control center or doctor

immediately for treatment advice. Have the

person sip a glass of water if able to swallow.

Do not induce vomiting unless told to do so by a

poison control center or doctor. Do not give

anything by mouth to an unconscious person.[5]

If Inhaled

Move the person to fresh air. If the person is not

breathing, call 911 or an ambulance, then give

artificial respiration, preferably mouth-to-mouth if

possible. Call a poison control center or doctor

for further treatment advice.[5]

Workflow and Emergency Logic
The following diagram illustrates the standard workflow for handling BARDAC 208M and the

logical steps for responding to an emergency.
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Preparation Phase

Handling & Disposal Phase

Emergency Response

1. Risk Assessment
(Review SDS)

2. Assemble & Don PPE
(Goggles, Face Shield, Gloves, Respirator)

3. Prepare Ventilated
Work Area

4. Handle Chemical
(Avoid Contact/Inhalation)

Proceed to handling

5. Disposal
(Follow Triple-Rinse Protocol) Spill Occurs

If spill

Personnel Exposure

If exposure

Evacuate Area Administer First Aid
(See Table 4)

Contain Spill
(Use Inert Absorbent)

Clean & Decontaminate

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: BARDAC 208M Handling and Emergency Response Workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1167727?utm_src=pdf-body-img
https://www.benchchem.com/product/b1167727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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